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Compound of Interest

Compound Name: (R)-(+)-Methylsuccinic acid

Cat. No.: B1199894

An In-depth Technical Guide to the Physical Properties of (R)-(+)-Methylsuccinic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chiral building blocks like (R)-(+)-Methylsuccinic acid is
paramount. This guide provides a detailed overview of its key physical characteristics,
supported by experimental protocols for their determination.

Core Physical Properties

(R)-(+)-Methylsuccinic acid, also known as (R)-(+)-Pyrotartaric acid, is a chiral dicarboxylic
acid that serves as a valuable intermediate in the synthesis of pharmaceuticals and other
specialty chemicals.[1] Its physical properties are critical for its handling, reaction optimization,
and formulation.

General and Physicochemical Properties

The fundamental identifiers and computed properties of (R)-(+)-Methylsuccinic acid are
summarized below.
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Property Value Source

Molecular Formula CsHsOa4 [1112][3]

Molecular Weight 132.11 g/mol [2][3]

CAS Number 3641-51-8 [1][2]
White or off-white crystalline

Appearance [1][4]
powder

Predicted pKa 456 £0.19 [2][4]

Predicted Density

1.311 + 0.06 g/cm?3

[2]

Thermal and Optical Properties

Thermal and optical properties are crucial for identification, purity assessment, and quality

control.
Property Value Conditions
Melting Point 110-115°C (lit)[2][5]
Boiling Point 236.5+ 13.0 °C (Predicted)[2]

Specific Rotation [a]

+14° to +17°

20°C, D-line (c=2 in Ethanol)[1]

Specific Rotation [a]

+8.0°

25°C, D-line (c=5 in H20)

Solubility Profile

The solubility of (R)-(+)-Methylsuccinic acid dictates its behavior in various solvent systems,

which is essential for reaction and purification processes.
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Solvent Solubility
Water Soluble[2][6][7]
Alcohols Soluble[2]

Ethers Soluble[2]
Ketones Slightly soluble[2]
Esters Slightly soluble[2]
Dimethylformamide (DMF) 30 mg/mL[8]
Dimethyl sulfoxide (DMSO) 30 mg/mL[8]
Ethanol 30 mg/mL[8]
Phosphate-buffered saline (PBS, pH 7.2) 10 mg/mL][8]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of (R)-(+)-Methylsuccinic acid.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity. The capillary method is a
common and reliable technique.[9]

Methodology:

o Sample Preparation: Ensure the (R)-(+)-Methylsuccinic acid sample is completely dry and
finely powdered.[9]

o Capillary Packing: Press the open end of a thin-walled capillary tube into the powdered
sample. Tap the sealed end of the tube on a hard surface to compact the sample to a height
of 2-4 mm.[10]

o Apparatus Setup: Place the packed capillary tube into the heating block of a melting point
apparatus (e.g., DigiMelt or Mel-Temp).[11]
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o Approximate Determination: Heat the sample rapidly (10-20 °C/minute) to find an
approximate melting range.[10]

e Accurate Determination: Allow the apparatus to cool to at least 10-15 °C below the
approximate melting point.[10] Insert a new sample and heat at a slow, controlled rate (1-2
°C/minute).

o Observation and Recording: Record the temperature at which the first drop of liquid appears
(onset of melting) and the temperature at which the entire sample becomes a clear liquid
(completion of melting). This range is the melting point.[10]
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Workflow for Melting Point Determination

Dry and powder the solid sample

:

Pack sample into capillary tube (2-4 mm height)

:

Place capillary in melting point apparatus

:

Heat rapidly for approximate range

:

Cool apparatus below approximate M.P.

:

Prepare new sample and heat slowly (1-2 °C/min)

:

Record temperature range from first liquid drop to complete melting
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Workflow for pKa Determination via Titration

Prepare aqueous solution of acid with known concentration

i

Calibrate pH meter and place electrode in solution

'

Titrate with standardized strong base (e.g., NaOH)

i

Record pH after each incremental addition of titrant

i

Plot pH vs. Volume of Titrant Added

i

Identify the equivalence point(s)

;

Determine the volume at the half-equivalence point(s)

;

The pH at the half-equivalence point equals the pKa

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1199894?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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